Cas no 652151-56-9 (Hexanedioic acid, 2-(acetylamino)-3-oxo-, 1-ethyl ester)

• Product Name: Hexanedioic acid, 2-(acetylamino)-3-oxo-, 1-ethyl ester
• CAS No: 652151-56-9
• MF: C₁₀H₁₄NO₆
• MW: 244.221263408661
• CID: 402289
• PubChem ID: 71376419
• Update Time: 2025-04-19

Hexanedioic acid, 2-(acetylamino)-3-oxo-, 1-ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, 2-(acetylamino)-3-oxo-, 1-ethyl ester
• 5-acetamido-6-ethoxy-4,6-dioxohexanoate
• DTXSID40799108
• 652151-56-9
• Ethyl N-acetyl-6-oxido-3,6-dioxonorleucinate

• Inchi： 1S/C10H15NO6/c1-3-17-10(16)9(11-6(2)12)7(13)4-5-8(14)15/h9H,3-5H2,1-2H3,(H,11,12)(H,14,15)/p-1
• InChI Key： QSOVCXZNQVRKTK-UHFFFAOYSA-M
• SMILES： O(CC)C(C(C(CCC(=O)[O-])=O)NC(C)=O)=O

Computed Properties

• Exact Mass: 244.08212
• Monoisotopic Mass: 244.08211217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 112.6